Cas no 1803850-62-5 (2,6-Dihydroxyphenylpropanal)

• Product Name: 2,6-Dihydroxyphenylpropanal
• CAS No: 1803850-62-5
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 4962206
• Update Time: 2025-05-19

2,6-Dihydroxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2,6-Dihydroxyphenylpropanal

• Inchi： 1S/C9H10O3/c1-6(5-10)9-7(11)3-2-4-8(9)12/h2-6,11-12H,1H3
• InChI Key： UVDNUUVSLIYRDP-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1C(C=O)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2,6-Dihydroxyphenylpropanal

Professional Introduction to 2,6-Dihydroxyphenylpropanal (CAS No. 1803850-62-5)

2,6-Dihydroxyphenylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 1803850-62-5, is a significant organic compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This aldehyde derivative, characterized by its hydroxyl groups at the 2nd and 6th positions of the phenyl ring and an aldehyde functional group at the terminal carbon of the propanal chain, exhibits a unique structural framework that lends itself to diverse biological activities and potential therapeutic applications.

The compound’s molecular structure, consisting of a phenolic ring with two hydroxyl substituents and an aldehyde moiety attached to a propyl side chain, positions it as a promising candidate for further exploration in medicinal chemistry. The presence of multiple hydroxyl groups enhances its reactivity, making it a valuable intermediate in synthetic pathways aimed at developing novel pharmacological agents. Furthermore, the aldehyde group provides a site for further functionalization, enabling the creation of more complex derivatives with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 2,6-Dihydroxyphenylpropanal. Preliminary studies have suggested that this compound may exhibit antioxidant, anti-inflammatory, and neuroprotective effects. The hydroxyl groups in its structure contribute to its ability to scavenge free radicals and reduce oxidative stress, which are key mechanisms implicated in various pathological conditions. Additionally, its phenolic core resembles several natural products known for their therapeutic benefits, such as flavonoids and polyphenols.

One of the most compelling aspects of 2,6-Dihydroxyphenylpropanal is its potential role as a precursor in the synthesis of more complex molecules. Researchers have been investigating its utility in generating derivatives with enhanced bioavailability or targeted action. For instance, by converting the aldehyde group into other functional groups such as esters or amides, new compounds with improved pharmacokinetic profiles can be developed. These derivatives may then be evaluated for their efficacy in preclinical models, providing insights into their potential clinical applications.

The compound’s structural similarity to certain neurotransmitters has also sparked interest in its possible interactions with central nervous system receptors. Early pharmacological assays have hinted at its ability to modulate neuronal activity without significant side effects. This makes 2,6-Dihydroxyphenylpropanal an attractive candidate for further investigation into treatments for neurological disorders such as Alzheimer’s disease or Parkinson’s disease. The ability to fine-tune its structure may lead to the discovery of novel therapeutics that address unmet medical needs.

From a synthetic chemistry perspective, 2,6-Dihydroxyphenylpropanal serves as a versatile building block for constructing more intricate molecular architectures. Its reactivity allows for the introduction of various substituents at multiple positions along its carbon skeleton. This flexibility is particularly valuable in drug discovery pipelines where structural diversity is often correlated with biological activity. By leveraging modern synthetic methodologies such as transition-metal catalysis or enzymatic biotransformation, chemists can access novel analogs of 2,6-Dihydroxyphenylpropanal with optimized properties.

The development of new analytical techniques has also contributed to a deeper understanding of 2,6-Dihydroxyphenylpropanal’s behavior in biological systems. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) enable researchers to monitor its metabolism and interactions with biological targets with high precision. These advancements have facilitated the design of more sophisticated experiments aimed at elucidating its mechanism of action and potential therapeutic benefits.

In conclusion,2,6-Dihydroxyphenylpropanal (CAS No. 1803850-62-5) represents a promising compound with significant untapped potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration into various therapeutic areas including neurology and anti-inflammatory treatments. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,2,6-Dihydroxyphenylpropanal is poised to play a crucial role in the discovery and development of next-generation pharmaceutical agents.